molecular formula C11H16N4 B8309079 1h-Pyrazolo[4,3-b]pyridin-7-amine,n-butyl-6-methyl-

1h-Pyrazolo[4,3-b]pyridin-7-amine,n-butyl-6-methyl-

Cat. No.: B8309079
M. Wt: 204.27 g/mol
InChI Key: MOGPVCIIOLBTGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Pyrazolo[4,3-b]pyridin-7-amine,n-butyl-6-methyl- is a useful research compound. Its molecular formula is C11H16N4 and its molecular weight is 204.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Pyrazolo[4,3-b]pyridin-7-amine,n-butyl-6-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Pyrazolo[4,3-b]pyridin-7-amine,n-butyl-6-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16N4

Molecular Weight

204.27 g/mol

IUPAC Name

N-butyl-6-methyl-1H-pyrazolo[4,3-b]pyridin-7-amine

InChI

InChI=1S/C11H16N4/c1-3-4-5-12-10-8(2)6-13-9-7-14-15-11(9)10/h6-7H,3-5H2,1-2H3,(H,12,13)(H,14,15)

InChI Key

MOGPVCIIOLBTGQ-UHFFFAOYSA-N

Canonical SMILES

CCCCNC1=C2C(=NC=C1C)C=NN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 7-n-butylamino-1H-pyrazolo[4,3-b]-pyridine-6-carboxylate (524 mg, 2 mmol) in dry THF (15 ml) was added dropwise to a stirred suspension of lithium aluminium hydride (152 mg, 4 mmol) in THF (15 ml). The mixture was heated under reflux under nitrogen for 90 min then cooled. Ether (30 ml), water (0.15 ml), 10% sodium hydroxide solution (0.15 ml) and water (0.45 ml) were added sequentially, with stirring, and the mixture was filtered, then evaporated in vacuo. The glassy residue (300 mg) was recrystallised from ethyl acetate/ether, to give a white solid, m.p. 86°-95° C.
Quantity
524 mg
Type
reactant
Reaction Step One
Quantity
152 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
0.15 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.45 mL
Type
solvent
Reaction Step Two
Name
Quantity
0.15 mL
Type
solvent
Reaction Step Two

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